Cas no 1261626-50-9 (6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde)

• Product Name: 6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde
• CAS No: 1261626-50-9
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4920357
• Update Time: 2025-06-15

6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-3-1-2-8(6-9)10-4-5-12(19)17-11(10)7-18/h1-7H,(H,17,19)
• InChI Key： UBZUOAHZOISTBO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(NC=1C=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Additional information on 6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde

Introduction to 6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde (CAS No. 1261626-50-9)

6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261626-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a picolinaldehyde core functionalized with a hydroxyl group and a trifluoromethyl-substituted phenyl ring, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde incorporates several key chemical features that contribute to its reactivity and potential biological activity. The aldehyde group (–CHO) at the 1-position of the picoline scaffold serves as a versatile handle for further functionalization, enabling the construction of more complex molecules through condensation reactions, oxidation, or reduction processes. Additionally, the presence of a hydroxyl group (–OH) at the 6-position introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and interactions with biological targets.

The 3-(3-(trifluoromethyl)phenyl) substituent is particularly noteworthy, as the trifluoromethyl (–CF₃) group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. This moiety has been extensively studied for its ability to modulate enzyme inhibition and receptor binding, making it a common feature in approved drugs targeting neurological disorders, inflammation, and cancer. The phenyl ring further extends the aromatic system, providing additional opportunities for π-stacking interactions and molecular recognition events.

In recent years, 6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde has emerged as a key intermediate in synthetic chemistry, particularly in the construction of heterocyclic scaffolds that are prevalent in bioactive molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in generating substituted picolinamides and picolinones, which exhibit inhibitory activity against various enzymes implicated in metabolic diseases and infectious diseases. The trifluoromethyl group's electron-withdrawing effect also plays a crucial role in tuning the electronic properties of these derivatives, influencing their interaction with biological targets.

The compound's potential applications extend beyond academic research into drug discovery. Its structural features make it a suitable candidate for material science applications, particularly in the development of organic semiconductors and luminescent materials. The combination of electron-deficient aldehyde functionality and electron-rich aromatic systems allows for fine-tuning of electronic properties, making it an attractive building block for optoelectronic devices.

From a synthetic perspective, 6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde serves as a versatile precursor for constructing more complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the introduction of diverse substituents at predefined positions along the molecular framework, facilitating the generation of libraries of compounds for high-throughput screening. The aldehyde group's ability to participate in condensation reactions with secondary amines or hydrazines further expands its synthetic utility, allowing for rapid access to nitrogen-containing heterocycles that are prevalent in bioactive scaffolds.

The trifluoromethyl-substituted phenyl ring also contributes to the compound's stability under various reaction conditions. This feature is particularly important in multi-step syntheses where harsh conditions may be employed to achieve desired transformations. Additionally, the hydroxyl group provides an opportunity for further derivatization through etherification or esterification reactions, enabling the creation of prodrugs or analogs with tailored physicochemical properties.

In terms of biological activity, preliminary studies on derivatives of 6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde have shown promising results in modulating inflammatory pathways and inhibiting enzymes involved in cancer progression. The trifluoromethyl group's influence on binding affinity has been particularly highlighted in studies targeting cyclooxygenase (COX) enzymes and proteases associated with pain signaling and tumor growth. Furthermore, the hydroxyl group has been shown to enhance solubility and oral bioavailability when incorporated into drug-like molecules.

The compound's role as an intermediate has also been explored in industrial settings where cost-effective synthetic routes are essential for large-scale production. Process chemists have optimized methodologies for its preparation using readily available starting materials and scalable reaction conditions. These efforts have focused on minimizing byproduct formation and maximizing yield while maintaining high purity standards required for pharmaceutical applications.

Future research directions may explore novel derivatives of 6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde with enhanced selectivity or improved pharmacokinetic profiles. Advances in computational chemistry and machine learning are likely to play a significant role in predicting optimal modifications to this scaffold based on large datasets derived from high-throughput screening experiments. Such computational approaches can accelerate the discovery process by identifying promising candidates before experimental validation becomes necessary.

Overall,6-Hydroxy-3-(3-(trifluoromethyl)phenyl)picolinaldehyde represents a valuable building block with broad applicability across multiple disciplines within chemical science. Its unique structural features—combining an aldehyde functionality with hydroxyl and trifluoromethyl substituents—make it an attractive intermediate for both academic research and industrial development. As synthetic methodologies continue to evolve alongside advances in computational tools,this compound will undoubtedly remain at forefrontof innovationin pharmaceuticaland materials science.